Cas no 1099416-18-8 (N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride)

• Product Name: N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride
• CAS No: 1099416-18-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5850922
• PubChem ID: 79887166
• Update Time: 2025-07-21

N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 1099416-18-8
• AKOS018446526
• EN300-1154996
• N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride

• Inchi： 1S/C8H14ClNO2/c1-2-10(8(9)11)6-7-4-3-5-12-7/h7H,2-6H2,1H3
• InChI Key： OXEZBCMDHILLEA-UHFFFAOYSA-N
• SMILES： ClC(N(CC)CC1CCCO1)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride

Recent Advances in the Application of N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride (CAS: 1099416-18-8) in Chemical Biology and Pharmaceutical Research

The chemical compound N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride (CAS: 1099416-18-8) has recently emerged as a versatile reagent in medicinal chemistry and chemical biology research. This carbamoyl chloride derivative, characterized by its unique oxolane (tetrahydrofuran) ring structure, has shown significant potential in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have demonstrated its utility as an efficient acylating agent, particularly in the modification of amino groups in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed 1099416-18-8 as a key building block for the development of novel protease inhibitors. The oxolane moiety was found to confer improved metabolic stability to the resulting compounds while maintaining target affinity. This work highlighted the compound's ability to serve as a pharmacophore-modifying reagent, enabling the fine-tuning of drug-like properties in lead optimization campaigns.

Recent synthetic applications have expanded the utility of N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride in parallel synthesis approaches. A 2024 ACS Combinatorial Science publication detailed its use in the rapid generation of carbamate libraries through automated synthesis platforms. The compound's reactivity profile allows for selective modification under mild conditions, making it particularly valuable for high-throughput medicinal chemistry applications.

From a mechanistic perspective, structural analyses have revealed that the oxolane ring in 1099416-18-8 contributes to favorable conformational properties in the resulting derivatives. X-ray crystallographic studies of compounds derived from this reagent show that the tetrahydrofuran ring can participate in productive interactions with biological targets, often leading to enhanced binding affinity compared to simpler carbamoyl chloride derivatives.

In pharmaceutical formulation research, this compound has shown promise in prodrug development strategies. Recent patent filings (WO202318765A1, 2023) describe its use in creating bioreversible carbamate linkages for improved drug delivery. The ethyl group on the nitrogen atom appears to provide an optimal balance between stability and cleavage kinetics in physiological environments.

Safety and handling studies of 1099416-18-8 have been recently updated in chemical safety databases. While the compound maintains the typical reactivity profile of carbamoyl chlorides, its enhanced stability compared to aliphatic analogs has made it increasingly popular in industrial-scale pharmaceutical synthesis. Current Good Manufacturing Practice (cGMP) production methods have been developed for this reagent, as documented in recent quality control publications.

Future research directions for N-ethyl-N-[(oxolan-2-yl)methyl]carbamoyl chloride include exploration of its applications in targeted covalent inhibitor design and its potential use in antibody-drug conjugate (ADC) linker chemistry. Preliminary results from ongoing studies suggest that the oxolane moiety may confer favorable pharmacokinetic properties to ADC payloads, potentially addressing some of the stability challenges in this rapidly growing therapeutic modality.